Cas no 2228219-64-3 (3-(2-bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol)

• Product Name: 3-(2-bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol
• CAS No: 2228219-64-3
• MF: C₈H₇BrF₃NO
• MW: 270.046491861343
• CID: 5875301
• PubChem ID: 165976266
• Update Time: 2025-10-24

3-(2-bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol
• 2228219-64-3
• EN300-1950273

• Inchi： 1S/C8H7BrF3NO/c9-7-5(2-1-3-13-7)4-6(14)8(10,11)12/h1-3,6,14H,4H2
• InChI Key： JJHXQJVXTPGYPD-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)CC(C(F)(F)F)O

Computed Properties

• Exact Mass: 268.96631g/mol
• Monoisotopic Mass: 268.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 33.1Ų

Additional information on 3-(2-bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol

3-(2-Bromopyridin-3-yl)-1,1,1-Trifluoropropan-2-ol

The compound 3-(2-bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol, with the CAS number 2228219-64-3, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structural features, which include a brominated pyridine ring and a trifluoromethyl-substituted alcohol group. These characteristics make it a valuable building block in the development of advanced materials and pharmaceutical agents.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. Its trifluoromethyl group imparts high stability and lipophilicity, which are desirable properties in drug design. Additionally, the bromine atom on the pyridine ring serves as an excellent leaving group, facilitating various substitution reactions that are critical in organic synthesis.

The synthesis of 3-(2-bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol involves a multi-step process that typically begins with the bromination of pyridine derivatives. The subsequent introduction of the trifluoromethyl group is achieved through nucleophilic substitution or other advanced methodologies. The final step involves hydroxylation to form the alcohol group, ensuring the molecule's functionality for further reactions.

In terms of applications, this compound has been explored in the development of novel polymers and coatings. Its ability to undergo polymerization under specific conditions makes it a candidate for creating materials with tailored mechanical and thermal properties. Furthermore, its use in catalytic systems has been reported, where it acts as a ligand to enhance the efficiency of transition metal catalysts in various reactions.

From an environmental perspective, researchers have investigated the biodegradation pathways of this compound. Studies suggest that under aerobic conditions, it undergoes microbial degradation through oxidative mechanisms. This understanding is crucial for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, 3-(2-bromopyridin-3-yl)-1,1,1-trifluoropropan-2-ol stands out as a versatile and functional molecule with diverse applications across multiple disciplines. Its unique chemical properties and reactivity make it an invaluable tool in modern organic chemistry and materials science.